Cas no 1602217-83-3 (3-(2,2-difluoro-2-phenylethyl)piperidine)

• Product Name: 3-(2,2-difluoro-2-phenylethyl)piperidine
• CAS No: 1602217-83-3
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6232649
• PubChem ID: 116790999
• Update Time: 2025-09-28

3-(2,2-difluoro-2-phenylethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-difluoro-2-phenylethyl)piperidine
• EN300-1869209
• 1602217-83-3

• Inchi： 1S/C13H17F2N/c14-13(15,12-6-2-1-3-7-12)9-11-5-4-8-16-10-11/h1-3,6-7,11,16H,4-5,8-10H2
• InChI Key： NJAJBUOTYRJLLE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(CC1CNCCC1)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,2-difluoro-2-phenylethyl)piperidine

Professional Introduction to 3-(2,2-difluoro-2-phenylethyl)piperidine (CAS No. 1602217-83-3)

3-(2,2-difluoro-2-phenylethyl)piperidine, with the chemical identifier CAS No. 1602217-83-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The presence of both fluoro and phenyl substituents in its molecular structure imparts unique properties that make it a valuable candidate for further investigation.

The molecular structure of 3-(2,2-difluoro-2-phenylethyl)piperidine consists of a piperidine ring substituted with a 2,2-difluoro-2-phenylethyl group. This specific arrangement of atoms and functional groups contributes to its distinct chemical behavior and reactivity. The fluoro atoms, in particular, play a crucial role in modulating the electronic properties of the molecule, which can influence its interaction with biological targets. This feature has garnered considerable attention from researchers exploring structure-activity relationships (SAR) in drug design.

In recent years, there has been growing interest in the development of novel piperidine derivatives for their potential therapeutic applications. Piperidine-based compounds have shown promise in various pharmacological contexts, including central nervous system (CNS) disorders, pain management, and anti-inflammatory treatments. The introduction of fluorine atoms into these molecules often enhances their metabolic stability and binding affinity to biological receptors. This has led to extensive research into optimizing such derivatives for improved pharmacokinetic profiles.

The synthesis of 3-(2,2-difluoro-2-phenylethyl)piperidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the complexity of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

The pharmacological evaluation of 3-(2,2-difluoro-2-phenylethyl)piperidine has revealed several intriguing properties. Initial studies suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a potential lead compound for developing novel therapeutic agents. The combination of fluoro and phenyl substituents appears to enhance its binding interactions with these targets, which could translate into improved efficacy compared to simpler piperidine derivatives.

One of the most compelling aspects of 3-(2,2-difluoro-2-phenylethyl)piperidine is its potential for further structural optimization. By systematically varying substituents on the piperidine ring or the attached side chain, researchers can fine-tune its pharmacological properties. This flexibility allows for the exploration of diverse chemical space, increasing the likelihood of identifying highly potent and selective drug candidates. The use of computational modeling and high-throughput screening techniques further accelerates this process by providing rapid insights into molecular interactions.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit increased lipophilicity and metabolic stability, which are critical factors for drug development. In the case of 3-(2,2-difluoro-2-phenylethyl)piperidine, these attributes may contribute to longer half-lives and reduced susceptibility to enzymatic degradation. Such characteristics are highly desirable in pharmaceuticals, as they can lead to more consistent therapeutic effects and improved patient compliance.

Recent advancements in analytical techniques have also enhanced our ability to study compounds like 3-(2,2-difluoro-2-phenylethyl)piperidine at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into molecular structure and dynamics. These tools are essential for confirming the identity and purity of synthesized compounds as well as understanding their interactions with biological targets.

The potential applications of 3-(2,2-difluoro-2-phenylethyl)piperidine extend beyond traditional pharmaceuticals. Researchers are exploring its utility in other areas such as agrochemicals and materials science, where fluorinated compounds often exhibit unique properties that make them valuable intermediates or end products. This broadens the scope of research possibilities and underscores the versatility of piperidine derivatives.

In conclusion, 3-(2,2-difluoro-2-phenylethyl)piperidine represents a promising compound with significant potential in pharmaceutical development. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable candidate for further investigation. As research continues to uncover new applications and optimize its properties, this compound is likely to play an important role in future medical innovations.